Cas no 34790-24-4 (4-Methylquinazolin-2(3H)-one)

• Product Name: 4-Methylquinazolin-2(3H)-one
• CAS No: 34790-24-4
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD09834431
• CID: 316150
• PubChem ID: 3015712
• Update Time: 2025-06-08

4-Methylquinazolin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Methylquinazolin-2(3H)-one
• 2(3H)-Quinazolinone,4-methyl-
• 4-Methyl-2(1H)-quinazolinone
• 4-methyl-3H-quinazolin-2-one
• 4-methyl-1,2-dihydro-2-oxoquinazoline
• 4-methyl-1H-quinazolin-2-one
• 4-Methyl-2(1H)-chinazolinon
• 4-Methylquinazolin-2(1H)-one
• 4-methylquinazolin-2-one
• AC1MI1OJ
• CHEMBL281242
• CTK4H3038
• EINECS 252-215-6
• SureCN530191
• 4-methyl-1,2-dihydroquinazolin-2-one
• 34790-24-4
• BDBM50226916
• DTXSID20188334
• AKOS016013595
• 4-methyl-2-quinazolinol
• AKOS022171453
• 2(1H)-Quinazolinone, 4-methyl-
• AKOS006230525
• RLLNOZZVLWEBBI-UHFFFAOYSA-N
• SCHEMBL11581679
• NS00055227
• A851111
• methylquinazolinone
• SCHEMBL530191
• 2-Hydroxy-4-methylquinazoline

• MDL： MFCD09834431
• Inchi： 1S/C9H8N2O/c1-6-7-4-2-3-5-8(7)11-9(12)10-6/h2-5H,1H3,(H,10,11,12)
• InChI Key： RLLNOZZVLWEBBI-UHFFFAOYSA-N
• SMILES： O=C1N=C2C=CC=CC2=C(C)N1

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1

Experimental Properties

• Density: 1.26
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.644
• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Methylquinazolin-2(3H)-one

4-Methylquinazolin-2(3H)-one: A Comprehensive Overview

4-Methylquinazolin-2(3H)-one (CAS No. 34790-24-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-methyl-3,4-dihydroquinazolin-2(1H)-one, is a derivative of quinazoline, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of 4-Methylquinazolin-2(3H)-one consists of a quinazoline ring with a methyl group attached at the 4-position. This unique structural feature contributes to its stability and reactivity, making it an attractive candidate for various chemical transformations and biological studies. The compound can be synthesized through several methods, including the condensation of anthranilic acid with ethyl acetoacetate followed by cyclization and methylation.

In recent years, 4-Methylquinazolin-2(3H)-one has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its activity as an inhibitor of protein kinases, which are enzymes involved in numerous cellular processes, including cell growth, division, and apoptosis. Protein kinases are often dysregulated in various diseases, particularly cancers, making them important targets for therapeutic intervention.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-Methylquinazolin-2(3H)-one derivatives exhibited potent inhibitory activity against specific protein kinases, such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These findings suggest that 4-Methylquinazolin-2(3H)-one could serve as a valuable scaffold for the development of novel anticancer agents.

Beyond its potential as a kinase inhibitor, 4-Methylquinazolin-2(3H)-one has also shown promise in other therapeutic areas. For instance, research conducted at the University of California demonstrated that certain derivatives of this compound possess neuroprotective properties. These derivatives were found to reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 4-Methylquinazolin-2(3H)-one have also been investigated to assess its suitability for drug development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it an attractive candidate for further optimization and clinical evaluation.

In addition to its therapeutic potential, 4-Methylquinazolin-2(3H)-one has been explored for its use in chemical biology research. Its ability to modulate specific protein-protein interactions and signaling pathways makes it a useful tool for understanding complex biological processes. For example, researchers at Harvard University utilized 4-Methylquinazolin-2(3H)-one-based probes to study the role of specific kinases in cellular signaling networks.

The safety profile of 4-Methylquinazolin-2(3H)-one is another critical aspect that has been evaluated. Preclinical studies have indicated that it is generally well-tolerated at therapeutic concentrations, with minimal toxicity observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-Methylquinazolin-2(3H)-one (CAS No. 34790-24-4) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable compound in the field.